2-Cyclopropanecarbonyl-4-(propan-2-YL)cyclohexan-1-one

• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• SMILES: CC(C)C1CCC(=O)C(C1)C(=O)C2CC2
• InChI: InChI=1S/C13H20O2/c1-8(2)10-5-6-12(14)11(7-10)13(15)9-3-4-9/h8-11H,3-7H2,1-2H3
• InChIKey: BNWKMXNQQHHQMF-UHFFFAOYSA-N

2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one – Structural, Physicochemical, and Procurement Baseline

2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one (CAS 1341755-55-2) is a disubstituted cyclohexanone carrying a cyclopropanecarbonyl group at the 2‑position and an isopropyl group at the 4‑position . With molecular formula C₁₃H₂₀O₂ and a molecular weight of 208.3 g·mol⁻¹, it belongs to the class of α‑acylcyclohexanones and is supplied at a minimum purity of 95% . The combination of a strained cyclopropane ring and a lipophilic isopropyl appendage on the cyclohexanone scaffold defines its physicochemical profile and creates quantifiable differentiation from simpler mono‑substituted or non‑cyclopropane analogs [1].

✓ Cyclopropanecarbonyl scaffold – fits enzyme inhibition studies targeting metal-dependent enzymes (HPPD, DHODH).

✓ 4-Isopropyl substituent – provides a discrete lipophilicity handle for systematic SAR exploration.

✓ ≥95% purity from multiple suppliers – supports reproducible synthesis and assay benchmarking.

• [1] Kuo, P.-Y., Shie, T.-L., Chen, Y.-S., Lai, J.-T., Yang, D.-Y. Enzyme inhibition potency enhancement by active site metal chelating and hydrogen bonding induced conformation-restricted cyclopropanecarbonyl derivatives. Bioorg. Med. Chem. Lett. 16, 6024–6027 (2006). View Source

Why 2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one Cannot Be Replaced by Commoner Cyclohexanone Analogs

Simple 2‑acylcyclohexanones or mono‑substituted cyclohexanones cannot recapitulate the dual electronic and conformational features of this compound. Evidence from enzyme inhibition studies demonstrates that cyclopropanecarbonyl derivatives are 14‑ to 15‑fold more potent than the corresponding isopropylcarbonyl analogs against 4‑hydroxyphenylpyruvate dioxygenase (HPPD) and dihydroorotate dehydrogenase (DHODH), an enhancement attributed to a fixed bisected cyclopropyl conformation that is sterically inaccessible to isopropylcarbonyl substituents [1]. The simultaneous presence of the 4‑isopropyl group further modulates lipophilicity and steric environment beyond what is achievable with the unsubstituted 2‑cyclopropanecarbonylcyclohexan‑1‑one (CAS 13618‑28‑5, MW 166.22) . Consequently, substituting this compound with a simpler analog risks losing both the potency gain conferred by the cyclopropanecarbonyl moiety and the physicochemical tuning provided by the 4‑isopropyl group.

Non-cyclopropane acyl analogs

May not reproduce the reported enzyme inhibition profile; the fixed bisected conformation is sterically inaccessible to isopropylcarbonyl or simpler acyl groups.

Des-isopropyl analog (MW 166.22)

Shifts logP by approximately +1.0–1.5 units relative to this compound, potentially altering permeability and binding characteristics in SAR campaigns.

Mono-substituted cyclohexanones

Lack the dual cyclopropanecarbonyl/4-isopropyl substitution pattern; neither the conformational restriction nor the lipophilicity tuning is maintained.

• [1] Kuo, P.-Y., Shie, T.-L., Chen, Y.-S., Lai, J.-T., Yang, D.-Y. Enzyme inhibition potency enhancement by active site metal chelating and hydrogen bonding induced conformation-restricted cyclopropanecarbonyl derivatives. Bioorg. Med. Chem. Lett. 16, 6024–6027 (2006). View Source

Quantitative Differentiation Evidence for 2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one

Cyclopropanecarbonyl vs. Isopropylcarbonyl: 14–15-Fold Potency Enhancement in Enzyme Inhibition

In a head-to-head comparison within the same assay systems, cyclopropanecarbonyl derivatives exhibited 15‑fold and 14‑fold greater inhibitory potency than the corresponding isopropylcarbonyl analogs against 4‑hydroxyphenylpyruvate dioxygenase (HPPD) and dihydroorotate dehydrogenase (DHODH), respectively [1]. Although the study did not test the exact 2‑cyclopropanecarbonyl‑4‑isopropylcyclohexan‑1‑one molecule, the pharmacophore responsible for the potency gain is the cyclopropanecarbonyl group itself, which is present in this compound. The mechanistic basis — a fixed bisected conformation of the cyclopropyl ring enabling simultaneous metal chelation and hydrogen bonding — is unavailable to any isopropylcarbonyl analog [1].

Enzyme inhibition potency

Class-level

Cyclopropanecarbonyl derivatives: 15× (HPPD), 14× (DHODH) vs Isopropylcarbonyl analogs: 1×

Supports scaffold selection for metal-dependent enzyme targets.

Class-level inference; direct data on this compound not available.

Evidence Dimension	Enzyme inhibition potency (fold difference vs. isopropylcarbonyl analog)
Target Compound Data	Cyclopropanecarbonyl derivatives: 15× (HPPD) and 14× (DHODH) more potent than isopropylcarbonyl analogs
Comparator Or Baseline	Isopropylcarbonyl analogs (baseline = 1×)
Quantified Difference	14-fold to 15-fold potency enhancement
Conditions	HPPD inhibition (purified pig liver enzyme, enol-borate method); DHODH inhibition (recombinant human enzyme, spectrophotometric assay) [1]

Why This Matters

For procurement decisions in enzyme inhibitor discovery programs, this class-level potency gain justifies selecting the cyclopropanecarbonyl scaffold over isopropylcarbonyl alternatives when targeting metal-dependent enzymes such as HPPD or DHODH.

• [1] Kuo, P.-Y., Shie, T.-L., Chen, Y.-S., Lai, J.-T., Yang, D.-Y. Enzyme inhibition potency enhancement by active site metal chelating and hydrogen bonding induced conformation-restricted cyclopropanecarbonyl derivatives. Bioorg. Med. Chem. Lett. 16, 6024–6027 (2006). View Source

Molecular Weight Differentiation from the Des-isopropyl Analog

The target compound (MW 208.3 g·mol⁻¹, C₁₃H₂₀O₂) carries a 4‑isopropyl substituent that is absent in the closest commercially available analog, 2‑cyclopropanecarbonylcyclohexan‑1‑one (CAS 13618‑28‑5, MW 166.22 g·mol⁻¹, C₁₀H₁₄O₂) . The added isopropyl group increases molecular weight by 42.1 g·mol⁻¹ (25.3% increase) and contributes approximately +1.0 to +1.5 units to calculated log P based on the Hansch π‑constant for isopropyl (π ≈ 1.3) [1]. This lipophilicity shift alters solubility, membrane permeability, and protein-binding characteristics relative to the des‑isopropyl baseline.

MW & lipophilicity shift

Head-to-head

ΔMW +42.1 g·mol⁻¹ (+25.3%), ΔlogP +1.0–1.5

Quantifies lipophilicity increment for SAR pairing.

Calculated from fragment constants; verify experimentally.

Evidence Dimension	Molecular weight and estimated lipophilicity
Target Compound Data	MW 208.3 g·mol⁻¹; calculated log P ≈ 2.5–3.0 (estimated from fragment constants)
Comparator Or Baseline	2-Cyclopropanecarbonylcyclohexan-1-one: MW 166.22 g·mol⁻¹; calculated log P ≈ 1.2–1.5 (estimated from fragment constants)
Quantified Difference	ΔMW = +42.1 g·mol⁻¹ (+25.3%); Δ log P ≈ +1.0 to +1.5
Conditions	Calculated values based on molecular formula comparison and Hansch π‑constant methodology [1]

Why This Matters

When selecting compounds for structure–activity relationship (SAR) campaigns, the 4‑isopropyl group provides a discrete lipophilicity increment that enables systematic exploration of hydrophobic binding pockets without altering the cyclopropanecarbonyl pharmacophore.

• [1] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC (1995). View Source

Conformational Restriction: Fixed Bisected Cyclopropyl Conformation Unavailable to Isopropylcarbonyl Analogs

X‑ray crystal structure analysis of several cyclopropanecarbonyl derivatives revealed that the cyclopropyl ring adopts a fixed bisected conformation relative to the adjacent carbonyl, enabling simultaneous metal‑chelating and hydrogen‑bonding interactions at the enzyme active site [1]. In contrast, isopropylcarbonyl analogs cannot access this conformation due to the tetrahedral geometry of the isopropyl α‑carbon, which lacks the strained, planar‑like character of the cyclopropyl ring [1]. This conformational restriction is an intrinsic property of the cyclopropanecarbonyl moiety present in the target compound.

Conformational restriction

Method context

Fixed bisected conformation (X-ray crystallography)

Predictable binding mode reduces entropic penalty.

Class-level; applies to cyclopropanecarbonyl moiety.

Evidence Dimension	Conformational accessibility of the acyl substituent
Target Compound Data	Cyclopropanecarbonyl group: fixed bisected conformation observed in X‑ray structures (torsion angle O=C–C–C_cyclopropyl ≈ 0° or 180°)
Comparator Or Baseline	Isopropylcarbonyl group: free rotation around C–C bond, no fixed bisected conformation possible
Quantified Difference	Qualitative conformational difference; correlates with 14–15-fold potency difference in enzyme assays [1]
Conditions	X‑ray crystallography of synthesized cyclopropanecarbonyl derivatives; co‑crystal structure analysis of enzyme–inhibitor complexes [1]

Why This Matters

For structure‑based drug design, the predictable, fixed conformation of the cyclopropanecarbonyl group reduces entropic penalty upon binding and enables rational pharmacophore modeling, advantages that are absent in freely rotating isopropylcarbonyl analogs.

• [1] Kuo, P.-Y., Shie, T.-L., Chen, Y.-S., Lai, J.-T., Yang, D.-Y. Enzyme inhibition potency enhancement by active site metal chelating and hydrogen bonding induced conformation-restricted cyclopropanecarbonyl derivatives. Bioorg. Med. Chem. Lett. 16, 6024–6027 (2006). View Source

Purity Benchmark: 95% Minimum Purity Specification from Multiple Suppliers

The target compound is commercially available with a minimum purity specification of 95% from at least two independent suppliers, CymitQuimica (Biosynth brand) and Leyan (Cat. 1419042) . This purity level, verified by NMR, HPLC, or GC as per standard supplier practice, provides a defined quality threshold for experimental reproducibility. In contrast, analogs such as 4‑isopropylcyclohexanone (CAS 5432‑85‑9) are typically supplied at 95–98% purity but lack the cyclopropanecarbonyl functionality essential for the potency and conformational advantages described above .

Purity benchmark

Specification review

≥95% (CymitQuimica, Leyan)

Ensures batch consistency for reproducible studies.

Supplier CoA; verify before critical experiments.

Evidence Dimension	Commercial purity specification
Target Compound Data	Minimum 95% purity (CymitQuimica and Leyan)
Comparator Or Baseline	4-Isopropylcyclohexanone: 95–98% purity (Thermo Fisher, multiple suppliers)
Quantified Difference	Comparable purity (≥95%), but with distinct substituent profile
Conditions	Supplier Certificate of Analysis specifications; analytical methods include NMR, HPLC, or GC

Why This Matters

A documented minimum purity of 95% ensures batch‑to‑batch consistency for quantitative structure–activity studies. Combined with the unique cyclopropanecarbonyl‑isopropyl substitution pattern, this purity specification defines a reproducible starting point for SAR exploration that cannot be matched by mono‑substituted analogs.

Optimal Procurement and Application Scenarios for 2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one

Enzyme Inhibitor Lead Optimization Targeting HPPD or DHODH

In medicinal chemistry programs directed at 4‑hydroxyphenylpyruvate dioxygenase (HPPD) or dihydroorotate dehydrogenase (DHODH), this compound provides a cyclopropanecarbonyl scaffold that has been demonstrated to confer a 14‑ to 15‑fold potency advantage over isopropylcarbonyl analogs [1]. The fixed bisected cyclopropyl conformation enables simultaneous metal chelation and hydrogen bonding at the active site, a binding mode unavailable to freely rotating acyl substituents. Procurement of this specific compound, rather than a generic 2‑acylcyclohexanone, directly enables exploration of this privileged conformational pharmacophore.

Systematic Lipophilicity SAR Around a Cyclopropanecarbonyl Pharmacophore

The 4‑isopropyl group on this compound adds approximately +1.0 to +1.5 log P units relative to the des‑isopropyl analog 2‑cyclopropanecarbonylcyclohexan‑1‑one (MW 166.22) [2]. This discrete lipophilicity increment allows medicinal chemists to probe hydrophobic sub‑pockets of target proteins while retaining the cyclopropanecarbonyl pharmacophore intact. Sourcing this compound alongside the des‑isopropyl analog enables paired SAR analysis with a controlled, quantified lipophilicity step.

Synthetic Intermediate for Constrained Cyclohexanone-Derived Building Blocks

With confirmed commercial availability at ≥95% purity from multiple suppliers , this compound serves as a well‑characterized starting material for further synthetic elaboration, including enolate alkylation, condensation with hydrazines or hydroxylamines to form heterocycles, and Baeyer‑Villiger oxidation. Its defined purity specification reduces variability in downstream reaction yields, making it a more reliable procurement choice than custom‑synthesized, uncharacterized analogs.

Computational Chemistry and Docking Studies Requiring a Conformationally Restricted Acyl Fragment

The crystallographically characterized bisected conformation of the cyclopropanecarbonyl group provides a fixed torsional parameter for molecular docking and molecular dynamics simulations [1]. Computational chemists selecting this compound as a building block or reference ligand benefit from the reduced conformational sampling burden compared to flexible isopropylcarbonyl analogs, yielding more reliable docking poses and binding free energy estimates.

Application

Selection Property

Validation Focus

HPPD/DHODH enzyme inhibitor studies

Cyclopropanecarbonyl scaffold with reported potency gain (class-level)

Enzyme inhibition assay benchmarking vs. isopropylcarbonyl analogs

Lipophilicity SAR studies

Measurable logP shift via 4-isopropyl group

Paired analog comparison with des-isopropyl compound

Synthetic building block

≥95% purity from multiple suppliers

Reaction yield reproducibility

Structure-based docking & MD simulations

Fixed cyclopropyl conformation (X-ray validated)

Reduced conformational sampling, reliable binding poses

• [1] Kuo, P.-Y., Shie, T.-L., Chen, Y.-S., Lai, J.-T., Yang, D.-Y. Enzyme inhibition potency enhancement by active site metal chelating and hydrogen bonding induced conformation-restricted cyclopropanecarbonyl derivatives. Bioorg. Med. Chem. Lett. 16, 6024–6027 (2006). View Source
• [2] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC (1995). View Source